Cas no 62176-41-4 ( )

• Product Name: &nbsp
• CAS No: 62176-41-4
• MF: C₈H₆Cl₂O₂S
• MW: 237.103039264679
• CID: 956255
• PubChem ID: 264693
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-2-methylsulfanylbenzoic acid
• 3,5-dichloro-2-(methylsulfanyl)benzoic acid
• AC1L6CD9
• AC1Q3MAP
• AC1Q4GWC
• AR-1E9553
• CTK5B4454
• NCIOpen2_007181
• NSC99891
• NSC-99891
• 62176-41-4
• AKOS024408862
• DTXSID30295149
•  

• Inchi： 1S/C8H6Cl2O2S/c1-13-7-5(8(11)12)2-4(9)3-6(7)10/h2-3H,1H3,(H,11,12)
• InChI Key： QLZIZSLVDDPCCP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)O)=C1SC)Cl

Computed Properties

• Exact Mass: 235.94668
• Monoisotopic Mass: 235.9465560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.41350